Hydroquinine 4-chlorobenzoate
Hydroquinine 4-chlorobenzoate
Brand Name:
Vulcanchem
CAS No.:
113216-88-9
VCID:
VC20857569
InChI:
InChI=1S/C27H29ClN2O3/c1-3-17-16-30-13-11-19(17)14-25(30)26(33-27(31)18-4-6-20(28)7-5-18)22-10-12-29-24-9-8-21(32-2)15-23(22)24/h4-10,12,15,17,19,25-26H,3,11,13-14,16H2,1-2H3/t17-,19-,25-,26+/m0/s1
SMILES:
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl
Molecular Formula:
C27H29ClN2O3
Molecular Weight:
465 g/mol
Hydroquinine 4-chlorobenzoate
CAS No.: 113216-88-9
Cat. No.: VC20857569
Molecular Formula: C27H29ClN2O3
Molecular Weight: 465 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113216-88-9 |
|---|---|
| Molecular Formula | C27H29ClN2O3 |
| Molecular Weight | 465 g/mol |
| IUPAC Name | [(R)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methyl] 4-chlorobenzoate |
| Standard InChI | InChI=1S/C27H29ClN2O3/c1-3-17-16-30-13-11-19(17)14-25(30)26(33-27(31)18-4-6-20(28)7-5-18)22-10-12-29-24-9-8-21(32-2)15-23(22)24/h4-10,12,15,17,19,25-26H,3,11,13-14,16H2,1-2H3/t17-,19-,25-,26+/m0/s1 |
| Standard InChI Key | TXVNNFDXQZFMBQ-MFQNCIFPSA-N |
| Isomeric SMILES | CC[C@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl |
| SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl |
| Canonical SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl |
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